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Compound of Interest

Compound Name: (2E,6Z)-Octa-2,6-dienol

Cat. No.: B15177660 Get Quote

(2E,6Z)-Octa-2,6-dienol is a fatty alcohol with a linear eight-carbon chain containing two

double bonds. The designation "(2E,6Z)" specifies the stereochemistry of these double bonds.

IUPAC Name: (2E,6Z)-octa-2,6-dien-1-ol[1]

Synonyms:

(2E,6Z)-Octa-2,6-dienol

octa-2,6-dien-1-ol

2,6-Octadien-1-ol, (E,Z)-

CAS Number: 97259-62-6[1]

Quantitative Data
The following table summarizes the computed physicochemical properties of (2E,6Z)-Octa-2,6-
dienol. Experimental data for this specific isomer is not readily available.
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Property Value Source

Molecular Formula C₈H₁₄O PubChem[1]

Molecular Weight 126.20 g/mol PubChem[1]

XLogP3 1.7 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 5 PubChem[1]

Exact Mass 126.104465 g/mol PubChem[1]

Topological Polar Surface Area 20.2 Å² PubChem[1]

Experimental Protocols
Detailed experimental protocols for the synthesis of (2E,6Z)-Octa-2,6-dienol are not readily

found in the surveyed literature. However, the synthesis of the related and commercially

important acyclic monoterpenoid, geraniol ((2E)-3,7-dimethylocta-2,6-dien-1-ol), is well-

documented. The following protocol for the conversion of linalool to geraniol provides a relevant

example of synthetic methodology in this class of compounds.

Example Protocol: Synthesis of Geraniol from Linalool
This method involves the acid-catalyzed rearrangement of linalool to geraniol.

Materials:

Linalool

Tetrabutyl titanate

Vanadium derivative catalyst

Reaction kettle with heating and stirring capabilities

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2E_6Z_-Octa-2_6-dienol
https://pubchem.ncbi.nlm.nih.gov/compound/2E_6Z_-Octa-2_6-dienol
https://pubchem.ncbi.nlm.nih.gov/compound/2E_6Z_-Octa-2_6-dienol
https://pubchem.ncbi.nlm.nih.gov/compound/2E_6Z_-Octa-2_6-dienol
https://pubchem.ncbi.nlm.nih.gov/compound/2E_6Z_-Octa-2_6-dienol
https://pubchem.ncbi.nlm.nih.gov/compound/2E_6Z_-Octa-2_6-dienol
https://pubchem.ncbi.nlm.nih.gov/compound/2E_6Z_-Octa-2_6-dienol
https://pubchem.ncbi.nlm.nih.gov/compound/2E_6Z_-Octa-2_6-dienol
https://www.benchchem.com/product/b15177660?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus for hydrolysis and vacuum rectification

Procedure:

To a reaction kettle, add linalool, tetrabutyl titanate, and a vanadium derivative catalyst.

Heat the mixture to a temperature range of 160-180°C.

Stir the reaction mixture continuously for 10-16 hours.

After the reaction is complete, perform hydrolysis on the mixture.

Purify the product by rectification under reduced pressure.

Collect the final product, geraniol.

Biological Activity and Signaling Pathways
There is a lack of specific information regarding the biological activity and involvement in

signaling pathways for (2E,6Z)-Octa-2,6-dienol. In contrast, the biological pathways of geraniol

have been a subject of study, particularly its degradation pathway in various organisms.

Geraniol Degradation Pathway
In organisms such as Pseudomonas aeruginosa, geraniol is catabolized through a series of

enzymatic reactions. This pathway typically involves the oxidation of the primary alcohol to an

aldehyde and then to a carboxylic acid, which is then further metabolized.[2]

The following diagram illustrates the initial steps of the geraniol degradation pathway.
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Caption: Initial steps of the geraniol degradation pathway.
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This guide provides the available technical information for (2E,6Z)-Octa-2,6-dienol and uses

the well-characterized compound, geraniol, as a practical example for experimental and

biological contexts. This approach offers valuable insights for researchers working with related

fatty alcohols and terpenoids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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